Cas no 56025-87-7 (7-Benzyl-2,6-dichloro-7H-purine)

• Product Name: 7-Benzyl-2,6-dichloro-7H-purine
• CAS No: 56025-87-7
• MF: C₁₂H₈Cl₂N₄
• MW: 279.124719619751
• MDL: MFCD06619395
• CID: 1040333
• PubChem ID: 245263
• Update Time: 2025-10-30

7-Benzyl-2,6-dichloro-7H-purine Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-2,6-dichloro-7H-purine
• 7-benzyl-2,6-dichloropurine
• 2,6-Dichlor-7-benzyl-7H-purin
• 2,6-dichloro-7-benzylpurine
• 7-Benzyl-2,6-dichlor-9H-purin
• AC1L6FHZ
• AC1Q3PQS
• ACMC-20abrd
• N-7-benzyl-2,6-dichloro-7H-purine
• NSC57005
• Purine, 7-benzyl-2,6-dichloro-
• ST4125154
• 7H-Purine, 2,6-dichloro-7-(phenylmethyl)-
• XRCTVEFABOUQNI-UHFFFAOYSA-N
• STK784056
• 8186AB
• FCH2809060
• TRA0074704
• AX8236659
• A3978/0169442
• DTXSID70288631
• DB-341927
• AKOS005620184
• MFCD06619395
• SCHEMBL183167
• AS-60443
• GS4195
• Z2044776687
• EN300-6479924
• NSC-57005
• NSC 57005
• CS-0253657
• 56025-87-7
• A11105

• MDL： MFCD06619395
• Inchi： 1S/C12H8Cl2N4/c13-10-9-11(17-12(14)16-10)15-7-18(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： XRCTVEFABOUQNI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)N=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.01284
• Monoisotopic Mass: 278.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 3.6

Experimental Properties

• PSA: 43.6

Additional information on 7-Benzyl-2,6-dichloro-7H-purine

Recent Advances in the Study of 7-Benzyl-2,6-dichloro-7H-purine (CAS: 56025-87-7) in Chemical Biology and Pharmaceutical Research

The compound 7-Benzyl-2,6-dichloro-7H-purine (CAS: 56025-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic purine derivative has shown promising potential as a key intermediate in the synthesis of various biologically active molecules, particularly in the context of kinase inhibitors and antiviral agents. Recent studies have explored its structural modifications and mechanistic pathways, shedding light on its role in modulating critical cellular processes.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 7-Benzyl-2,6-dichloro-7H-purine as a scaffold for designing novel adenosine receptor antagonists. The research highlighted its ability to selectively bind to A_2A receptors, which are implicated in inflammatory and neurodegenerative diseases. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's high affinity and specificity, paving the way for further optimization in therapeutic applications.

In addition to its role in receptor modulation, 7-Benzyl-2,6-dichloro-7H-purine has been explored as a precursor in the synthesis of prodrugs targeting viral polymerases. A recent preprint on bioRxiv detailed its incorporation into nucleotide analogs, which exhibited potent inhibitory effects against RNA-dependent RNA polymerases of emerging viruses. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Another groundbreaking development involves the use of 7-Benzyl-2,6-dichloro-7H-purine in covalent inhibitor design. Researchers at the University of Cambridge reported its utility in creating irreversible kinase inhibitors, leveraging the reactivity of the dichloro substituents to form stable bonds with cysteine residues in target proteins. This approach has shown enhanced selectivity and prolonged pharmacodynamic effects in animal models of cancer, as documented in a 2024 Nature Chemical Biology publication.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 7-Benzyl-2,6-dichloro-7H-purine. Issues such as metabolic stability and oral bioavailability are currently being addressed through structural refinements, as evidenced by ongoing clinical trials listed in the NIH database. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutics.

In conclusion, 7-Benzyl-2,6-dichloro-7H-purine (CAS: 56025-87-7) continues to be a focal point in chemical biology research, with its applications spanning from receptor modulation to antiviral therapy. The compound's adaptability and mechanistic diversity underscore its value in drug discovery, warranting further investigation to unlock its full potential.